![molecular formula C20H21F2N3O3 B2629957 N1-(2,5-difluorophenyl)-N2-(2-(2,3-dihydrobenzofuran-5-yl)-2-(dimethylamino)ethyl)oxalamide CAS No. 1428353-08-5](/img/structure/B2629957.png)
N1-(2,5-difluorophenyl)-N2-(2-(2,3-dihydrobenzofuran-5-yl)-2-(dimethylamino)ethyl)oxalamide
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Description
N1-(2,5-difluorophenyl)-N2-(2-(2,3-dihydrobenzofuran-5-yl)-2-(dimethylamino)ethyl)oxalamide is a useful research compound. Its molecular formula is C20H21F2N3O3 and its molecular weight is 389.403. The purity is usually 95%.
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Scientific Research Applications
Fluorescent Probes for Carbon Dioxide Detection : A study by Wang et al. (2015) discusses the development of novel fluorescent probes with aggregation-enhanced emission features for the detection of low levels of carbon dioxide. These probes, including derivatives similar to the compound , show potential in biological and medical applications for real-time and quantitative detection of CO2.
Insecticidal Activity : Research by Tohnishi et al. (2005) describes Flubendiamide, a novel class of insecticide with a unique chemical structure related to the compound . The study emphasizes its strong insecticidal activity against lepidopterous pests, including resistant strains, and its safety for non-target organisms.
5-HT1D Receptor Agonist Properties : A study by Barf et al. (1996) investigates compounds with structures similar to the compound for their binding affinities to cloned 5-HT1A, 5-HT1D alpha, and 5-HT1D beta receptors. The findings contribute to the understanding of 5-HT1D receptor agonists and their potential therapeutic applications.
Synthesis and Cytotoxic Activity in Cancer Research : The synthesis and evaluation of carboxamide derivatives of benzo[b][1,6]naphthyridines, which are structurally similar to the compound , have been reported by Deady et al. (2003). These compounds exhibited potent cytotoxic properties against various cancer cell lines, indicating potential applications in cancer treatment.
Alzheimer's Disease Research : Shoghi-Jadid et al. (2002) used a derivative of the compound in conjunction with positron emission tomography to identify neurofibrillary tangles and beta-amyloid plaques in the brains of living Alzheimer's disease patients. This approach offers significant potential in the diagnosis and monitoring of Alzheimer's disease.
Pharmacokinetic Studies in Anti-Cancer Agents : Lukka et al. (2008) conducted a study on the pharmacokinetics of SN 28049, a compound structurally similar to the one , in mice. The study provides valuable insights into the behavior of such compounds in biological systems, which is critical for developing effective cancer therapies.
Properties
IUPAC Name |
N'-(2,5-difluorophenyl)-N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21F2N3O3/c1-25(2)17(12-3-6-18-13(9-12)7-8-28-18)11-23-19(26)20(27)24-16-10-14(21)4-5-15(16)22/h3-6,9-10,17H,7-8,11H2,1-2H3,(H,23,26)(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JFNGFDDQJRGIIQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(CNC(=O)C(=O)NC1=C(C=CC(=C1)F)F)C2=CC3=C(C=C2)OCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21F2N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.